Cas no 877131-01-6 (1,3-dimethyl-1H-1,2,4-triazole-5-carbaldehyde)

• Product Name: 1,3-dimethyl-1H-1,2,4-triazole-5-carbaldehyde
• CAS No: 877131-01-6
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD30630014
• CID: 1909502
• PubChem ID: 83478673
• Update Time: 2025-04-21

1,3-dimethyl-1H-1,2,4-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-dimethyl-
• 1,3-dimethyl-1H-1,2,4-triazole-5-carbaldehyde
• ALBB-036507
• EN300-3192505
• Z2684283565
• 2,5-dimethyl-1,2,4-triazole-3-carbaldehyde
• 1H-1,2,4-triazole-5-carboxaldehyde, 1,3-dimethyl-, monohydrochloride semihydrate
• DB-147019
• KNZADCPKGMZVJA-UHFFFAOYSA-N
• 2,5-Dimethyl-2H-[1,2,4]triazole-3-carbaldehyde
• AT21381
• SCHEMBL4465136
• 877131-01-6
• 1,3-Dimethyl-1H-1,2,4-triazole-5-carboxaldehyde

• MDL： MFCD30630014
• Inchi： 1S/C5H7N3O/c1-4-6-5(3-9)8(2)7-4/h3H,1-2H3
• InChI Key： KNZADCPKGMZVJA-UHFFFAOYSA-N
• SMILES： O=CC1=NC(C)=NN1C

Computed Properties

• Exact Mass: 125.058911855Da
• Monoisotopic Mass: 125.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų